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Phase II Clinical Trial Results Summary

Trial Aspect Results & Details

Clinical Trial Identifier Phase II Trial (NCT00773344 may be relevant, based on one of

the sources) [1]

Patient Population HER2-positive metastatic breast cancer, progressed on prior

trastuzumab [2]

Treatment Regimen Tanespimycin (450 mg/m² IV weekly) + Trastuzumab (standard

dose) [2]

Primary Endpoint Response rate by RECIST criteria [2]

Overall Response Rate (ORR) 22% [2]

Clinical Benefit Rate (CBR) 59% (Complete Response + Partial Response + Stable Disease)

[2]

Median Progression-Free
Survival (PFS)

6 months (95% CI: 4-9) [2]
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Trial Aspect Results & Details

Median Overall Survival (OS) 17 months (95% CI: 16-28) [2]

Common Toxicities (Largely
Grade 1)

Diarrhea, fatigue, nausea, headache [2]

Experimental Protocol & Mechanistic Rationale

The trial was based on a strong mechanistic rationale. HER2 is a client protein of HSP90, meaning it relies

on HSP90 for its stability and function [2]. Tanespimycin is an HSP90 inhibitor that binds to HSP90 and

disrupts its chaperone function, leading to the proteasomal degradation of client proteins like HER2 [2] [3]

[4]. In patients whose cancer had progressed on trastuzumab, adding tanespimycin offered a way to target

the HER2 pathway by degrading the oncoprotein itself.

The diagram below illustrates this mechanism of action and the trial's core findings.
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Context in HSP90 Inhibitor Development

While the phase II results for tanespimycin were positive, it is important to note the broader context of

HSP90 inhibitor development:

Challenges of Monotherapy: HSP90 inhibitors, including tanespimycin, have generally faced

challenges in clinical translation as single agents, including suboptimal efficacy, dose-limiting toxicity,
and the emergence of resistance mechanisms [3].

Promise of Combinations: Consequently, research has increasingly focused on combination
strategies. The positive results from the tanespimycin-trastuzumab trial exemplify this approach,

which aims to simultaneously block multiple cancer survival pathways [3].
Next-Generation Inhibitors: Later-generation HSP90 inhibitors (e.g., ganetespib, luminespib) were

developed with improved pharmacological properties, though they still face clinical hurdles. The
exploration of HSP90 inhibitors in cancer therapy remains an active area of research, particularly in

rational combinations [3].
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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